Cas no 894018-01-0 (3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea)

• Product Name: 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea
• CAS No: 894018-01-0
• MF: C₁₉H₂₀FN₃O₃
• MW: 357.378808021545
• CID: 5516697
• Update Time: 2025-05-18

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(2-methoxy-5-methylphenyl)urea
• 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea

• Inchi： 1S/C19H20FN3O3/c1-12-3-8-17(26-2)16(9-12)22-19(25)21-14-10-18(24)23(11-14)15-6-4-13(20)5-7-15/h3-9,14H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key： ZEZCDTXWWBNGQO-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NC1=CC(C)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea

3-1-(4-Fluorophenyl)-5-Oxopyrrolidin-3-Yl-1-(2-Methoxy-5-Methylphenyl)Urea: A Comprehensive Overview

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea is a highly specialized chemical compound with the CAS registry number 894018-01-0. This compound belongs to the class of ureas, which are widely recognized for their versatility in organic synthesis and pharmaceutical applications. The structure of this compound is characterized by a urea group (-NHNH-) bridging two distinct aromatic moieties: a 4-fluorophenyl group and a 2-methoxy-5-methylphenyl group, with the central pyrrolidinone ring providing additional structural complexity.

The synthesis of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxy-5-methylphenyl)urea involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The incorporation of the fluorophenyl and methoxyphenyl groups into the molecule introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent in medicinal chemistry. Its ability to modulate key biological targets, such as protein kinases and enzymes involved in metabolic pathways, has garnered significant attention from researchers. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against tyrosine kinase, a critical enzyme in cancer signaling pathways. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-Yl-1-(2-Methoxyphenyl)urea has shown promise in the field of materials science. Its unique structural features make it an ideal candidate for the development of advanced polymers and coatings with tailored mechanical and thermal properties. Researchers at the University of California have explored its use as a building block for self-healing polymers, leveraging its ability to form reversible hydrogen bonds under specific conditions.

The incorporation of the pyrrolidinone ring in this compound adds another layer of functionality. This ring system is known for its ability to participate in hydrogen bonding, which enhances the compound's solubility and stability in various solvents. Furthermore, the presence of the methoxy group on the aromatic ring contributes to increased lipophilicity, making it more amenable to crossing biological membranes—a critical factor for drug delivery systems.

From an environmental perspective, the synthesis and application of CAS No 894018-01-X are designed to minimize ecological impact. The use of eco-friendly solvents and catalytic systems in its production aligns with current trends toward sustainable chemistry. Additionally, its biodegradability has been assessed under controlled laboratory conditions, ensuring that it meets regulatory standards for environmental safety.

In conclusion, 3-(4-fluorophenyl)-5-Oxopyrrolidine-based urea (CAS No 894018-X) represents a cutting-edge advancement in chemical design with multifaceted applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern science.